![molecular formula C12H16N2O3 B3323833 2-acetamido-N-benzyl-3-hydroxypropanamide CAS No. 171623-02-2](/img/structure/B3323833.png)
2-acetamido-N-benzyl-3-hydroxypropanamide
Overview
Description
2-Acetamido-N-benzyl-3-hydroxypropanamide is a compound with the molecular formula C12H16N2O3 . It is also known as Lacosamide Related Compound F . This compound is an analog of a Chinese kinase inhibitor and has been shown to have anticancer properties . It induces apoptosis in human cancer cells by inhibiting the activity of protein kinases that are involved in cell growth and division .
Molecular Structure Analysis
The molecular structure of 2-acetamido-N-benzyl-3-hydroxypropanamide is defined by its molecular formula, C12H16N2O3 . Unfortunately, the search results do not provide specific details about the arrangement of these atoms in the molecule.Physical And Chemical Properties Analysis
The molecular weight of 2-acetamido-N-benzyl-3-hydroxypropanamide is 236.267 g/mol . Unfortunately, the search results do not provide further information on the physical and chemical properties of this compound.Scientific Research Applications
Reference Standard in Pharmaceutical Research
“2-acetamido-N-benzyl-3-hydroxypropanamide” is used as a reference standard in pharmaceutical research .
Synthesis of Lacosamide
The compound is related to the synthesis of Lacosamide , a medication used in the treatment of epilepsy . Lacosamide is represented by the structural formula-1 .
Kinase Inhibitor
“2-acetamido-N-benzyl-3-hydroxypropanamide” is an analog of a Chinese kinase inhibitor . Kinase inhibitors are important in the treatment of cancer as they can block certain proteins that contribute to cancer growth .
Induction of Apoptosis in Cancer Cells
This compound has been shown to induce apoptosis in human cancer cells . Apoptosis is a process of programmed cell death, and inducing apoptosis in cancer cells is a common strategy in cancer therapy .
Inhibition of Protein Kinases
“2-acetamido-N-benzyl-3-hydroxypropanamide” inhibits the activity of protein kinases involved in cell growth and division . This makes it a potential candidate for the development of new anticancer drugs .
High Quality Reference Materials
The compound is used to produce high quality Certified Reference Materials (CRMs) . CRMs are used in the calibration of instruments, validation of methods, and assuring the traceability of results .
Mechanism of Action
Target of Action
The primary target of 2-acetamido-N-benzyl-3-hydroxypropanamide is protein kinases . Protein kinases are enzymes that modify other proteins by chemically adding phosphate groups to them (phosphorylation). This process is crucial in regulating a wide variety of cellular processes, including cell growth and division .
Mode of Action
2-acetamido-N-benzyl-3-hydroxypropanamide interacts with its targets, the protein kinases, by inhibiting their activity . This inhibition disrupts the normal phosphorylation process, leading to changes in the function of the phosphorylated proteins .
Biochemical Pathways
The inhibition of protein kinases by 2-acetamido-N-benzyl-3-hydroxypropanamide affects various biochemical pathways. Most notably, it impacts pathways involved in cell growth and division . The disruption of these pathways can lead to downstream effects such as the induction of apoptosis, or programmed cell death .
Result of Action
The primary result of 2-acetamido-N-benzyl-3-hydroxypropanamide’s action is the induction of apoptosis in human cancer cells . By inhibiting protein kinases and disrupting cell growth and division pathways, the compound triggers programmed cell death, reducing the number of cancer cells .
properties
IUPAC Name |
2-acetamido-N-benzyl-3-hydroxypropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-9(16)14-11(8-15)12(17)13-7-10-5-3-2-4-6-10/h2-6,11,15H,7-8H2,1H3,(H,13,17)(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRKSCJLQKGLSKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CO)C(=O)NCC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-acetamido-N-benzyl-3-hydroxypropanamide |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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